Cas no 1171512-92-7 (2-[(morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride)

• Product Name: 2-[(morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride
• CAS No: 1171512-92-7
• MF: C₁₄H₁₆ClN₃O₄
• MW: 325.747542381287
• MDL: MFCD09971362
• CID: 5097840
• Update Time: 2025-10-28

2-[(morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Quinazolinecarboxylic acid, 3,4-dihydro-2-(4-morpholinylmethyl)-4-oxo-, hydrochloride (1:1)
• 2-[(morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride

• MDL： MFCD09971362
• Inchi： 1S/C14H15N3O4.ClH/c18-13-10-2-1-9(14(19)20)7-11(10)15-12(16-13)8-17-3-5-21-6-4-17;/h1-2,7H,3-6,8H2,(H,19,20)(H,15,16,18);1H
• InChI Key： JYWCTJDHXXTCCM-UHFFFAOYSA-N
• SMILES： O=C1N=C(CN2CCOCC2)NC2=CC(C(=O)O)=CC=C12.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[(morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride

Compound CAS No. 1171512-92-7: 2-[(Morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride

Compound CAS No. 1171512-92-7, also known as 2-[(Morpholin-4-yl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid hydrochloride, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug development.

The molecular structure of this compound is characterized by a quinazoline core, which serves as a scaffold for various functional groups. The presence of a morpholinyl group at the 2-position and a carboxylic acid hydrochloride moiety at the 7-position introduces unique chemical and biological properties. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and bioavailability.

One of the most promising aspects of this compound is its potential as a therapeutic agent in the treatment of various diseases, including cancer and inflammatory disorders. Research has demonstrated that quinazoline derivatives, such as this compound, exhibit antiproliferative activity against cancer cells while showing minimal toxicity to normal cells. This selectivity makes them attractive candidates for targeted drug delivery systems.

In addition to its pharmacological applications, Compound CAS No. 1171512-92-7 has also been explored for its role in biochemical assays and as an intermediate in the synthesis of more complex molecules. Its ability to act as a versatile building block in organic synthesis has been underscored by recent advancements in catalytic methodologies and green chemistry practices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinazoline skeleton followed by functionalization at specific positions. Modern synthetic strategies, including microwave-assisted synthesis and continuous flow chemistry, have significantly improved the efficiency and scalability of this process.

From an environmental standpoint, the development of sustainable methods for producing Compound CAS No. 1171512-92-7 is a critical area of research. Efforts are being made to minimize waste generation and reduce the use of hazardous reagents during its synthesis, aligning with global initiatives for greener chemical manufacturing.

In conclusion, Compound CAS No. 1171512-92-7 represents a valuable addition to the arsenal of chemical tools available for advancing medical research and therapeutic development. Its unique structure, coupled with its diverse functional groups, positions it as a key player in both academic and industrial settings.